3-(4-Methyl-1H-imidazol-1-yl)propanenitrile

• CAS No.: 93668-46-3
• Molecular Formula: C7H9N3
• Molecular Weight: 135.17 g/mol
• IUPAC Name: 3-(4-methylimidazol-1-yl)propanenitrile
• InChI: InChI=1S/C7H9N3/c1-7-5-10(6-9-7)4-2-3-8/h5-6H,2,4H2,1H3
• InChI Key: ZDXJTSHYJBUDAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)CCC#N

Description

3-(4-Methyl-1H-imidazol-1-yl)propanenitrile is an organic compound with the molecular formula C9H13N3 It is a derivative of imidazole, a five-membered ring containing two nitrogen atoms at non-adjacent positions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methyl-1H-imidazol-1-yl)propanenitrile can be achieved through several methods. One common approach involves the reaction of 4-methylimidazole with acrylonitrile under basic conditions. The reaction typically requires a solvent such as dimethyl sulfoxide (DMSO) and a base like potassium carbonate (K2CO3). The mixture is heated to facilitate the reaction, resulting in the formation of this compound .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as crystallization or chromatography may be employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

3-(4-Methyl-1H-imidazol-1-yl)propanenitrile can undergo various chemical reactions, including:

Oxidation: The compound